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Compound of Interest

Compound Name: 1H-imidazole-4,5-dicarbaldehyde

Cat. No.: B12984123

Get Quote

Executive Summary
4,5-Diformylimidazole (DFI) is a high-energy heterocyclic building block primarily used in the

synthesis of Covalent Organic Frameworks (COFs) and Metal-Organic Frameworks (MOFs).

Unlike its thermodynamically stable oxidation product, imidazole-4,5-dicarboxylic acid, DFI is

metastable under ambient conditions. It exhibits significant sensitivity to oxidative stress and

nucleophilic attack (including self-condensation).

Critical Stability Alert: DFI should be treated as a labile intermediate rather than a shelf-stable

reagent. Long-term storage without controlled conditions (inert atmosphere, < -20°C) will result

in degradation to carboxylic acids or insoluble oligomers.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8][9]
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Property Data Notes

IUPAC Name
1H-Imidazole-4,5-

dicarbaldehyde
Also: 4,5-bis(formyl)imidazole

CAS Number 3034-50-2 (Generic for isomer)
Note: CAS 570-22-9 refers to

the stable dicarboxylic acid.

Molecular Formula C₅H₄N₂O₂ MW: 124.10 g/mol

Physical State Pale yellow to tan solid
Darkens upon

oxidation/polymerization.

Solubility
DMSO, DMF, MeOH

(sparingly)

Poor solubility in non-polar

solvents; reacts with water.

pKa (est) ~3.5 (N-H deprotonation)
Acidity enhanced by electron-

withdrawing formyl groups.

Stability Profile Analysis
Oxidative Instability (Air Sensitivity)
The electron-deficient imidazole ring renders the formyl groups highly susceptible to

autoxidation. Upon exposure to atmospheric oxygen, DFI rapidly oxidizes to imidazole-4,5-

dicarboxylic acid.

Indicator: Transformation from a yellow/tan solid to a white powder (the acid) or a brown gum

(decomposition).

Mechanism: Radical chain reaction typical of aldehydes, accelerated by the acidic N-H

proton which can catalyze defect formation.

Thermal & Photostability
Thermal: DFI is thermally labile. While the dicarboxylic acid melts/decomposes at >280°C,

the dialdehyde can undergo decarbonylation or polymerization at temperatures as low as

60–80°C.

Light: The conjugated
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-system makes it UV-active. Prolonged exposure to ambient light can induce radical
formation, accelerating oxidation.

Hydrolytic & Solvent Stability
Hydration: In aqueous media, the electron-withdrawing nitrogen atoms activate the carbonyl

carbons, favoring the formation of gem-diols (hydrates). This equilibrium complicates

purification and storage.

Condensation Risk: DFI contains both a nucleophile (amine N-H) and electrophiles

(aldehydes). In concentrated solution or the solid state, it is prone to self-condensation

(aldol-type or Schiff base formation), leading to insoluble oligomers.

Degradation Pathways
The following diagram illustrates the three primary degradation routes: Oxidation (to acid),

Cannizzaro Disproportionation (base-catalyzed), and Oligomerization.
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Figure 1: Primary degradation pathways of 4,5-diformylimidazole under ambient conditions.

Handling & Storage Protocols
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To maintain the integrity of DFI for COF/MOF synthesis, strict adherence to the following

protocol is required.

Storage Conditions
Parameter Requirement Rationale

Atmosphere
Argon or Nitrogen (Glovebox

preferred)

Prevents autoxidation to

carboxylic acid.

Temperature -20°C (Freezer)
Inhibits self-condensation and

thermal degradation.

Container
Amber vial, Parafilm/Teflon

sealed

Blocks UV light and moisture

ingress.

State Solid (Dry)
Solutions in DMSO/DMF

degrade within hours/days.

Handling Workflow
Equilibration: Allow the cold container to reach room temperature inside a desiccator or

glovebox before opening to prevent water condensation.

Solvent Selection: Use anhydrous solvents (DMF, DMSO, Mesitylene/Dioxane) for reactions.

Avoid protic solvents (water, alcohols) unless the reaction consumes the aldehyde

immediately.

In Situ Generation: Due to instability, it is often recommended to synthesize DFI immediately

prior to use via oxidation of 4,5-bis(hydroxymethyl)imidazole (using MnO₂ or Swern

conditions), rather than storing bulk quantities.

Analytical Monitoring
Before committing DFI to a synthesis, verify its purity using these checkpoints:

1H NMR (DMSO-d₆):

Target Signal: Distinct singlet for aldehyde protons (-CHO) at ~9.8–10.0 ppm.
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Impurity Signal: Broad peaks at 12.0+ ppm indicate carboxylic acid formation.

Impurity Signal: Loss of symmetry or multiplet signals suggests oligomerization.

Visual Inspection:

Pass: Pale yellow/tan crystalline solid.

Fail: Dark brown sticky solid (polymerized) or white powder (fully oxidized acid).

Solubility Test:

DFI should dissolve completely in warm DMSO. Insoluble residue indicates

polymerization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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